Cas no 1138442-70-2 (3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide)

• Product Name: 3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide
• CAS No: 1138442-70-2
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 4680800
• Update Time: 2023-08-15

3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2-BROMOACETYL)AMINO]-N,N-DIETHYLBENZAMIDE
• 3-(2-bromoacetamido)-N,N-diethylbenzamide
• 3-[(2-Bromoacetyl)amino]-N,N-diethylbenzamide

• Inchi： 1S/C13H17BrN2O2/c1-3-16(4-2)13(18)10-6-5-7-11(8-10)15-12(17)9-14/h5-8H,3-4,9H2,1-2H3,(H,15,17)
• InChI Key： XVTHUHRZNPCNGM-UHFFFAOYSA-N
• SMILES： BrCC(NC1=CC=CC(=C1)C(N(CC)CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Topological Polar Surface Area: 49.4